Cas no 6286-84-6 ((2,4-dibromophenyl) 4-methylbenzenesulfonate)

• Product Name: (2,4-dibromophenyl) 4-methylbenzenesulfonate
• CAS No: 6286-84-6
• MF: C₁₃H₁₀Br₂O₃S
• MW: 406.08970117569
• CID: 1641078
• PubChem ID: 223145
• Update Time: 2025-06-09

(2,4-dibromophenyl) 4-methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• (2,4-dibromophenyl) 4-methylbenzenesulfonate
• AR-1D3451
• AC1L5CC4
• NSC10406
• CTK2F7326
• 2,4-dibromophenyl 4-methylbenzenesulfonate
• AE-848/32779044
• AC1Q26OB
• toluene-4-sulfonic acid-(2,4-dibromo-phenyl ester)
• Toluol-4-sulfonsaeure-(2,4-dibrom-phenylester)
• AR-1D3451; AC1L5CC4; NSC10406; CTK2F7326; 2,4-dibromophenyl 4-methylbenzenesulfonate; AE-848/32779044; AC1Q26OB; toluene-4-sulfonic acid-(2,4-dibromo-phenyl ester); Toluol-4-sulfonsaeure-(2,4-dibrom-phenylester);
• 6286-84-6
• DTXSID50278878
• 2,4-dibromophenyl 4-methylbenzene-1-sulfonate
• NSC-10406
• EN300-7039426

• Inchi： 1S/C13H10Br2O3S/c1-9-2-5-11(6-3-9)19(16,17)18-13-7-4-10(14)8-12(13)15/h2-8H,1H3
• InChI Key： OQPFDIABRCNBHT-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1OS(C1C=CC(C)=CC=1)(=O)=O)Br

Computed Properties

• Exact Mass: 403.8717
• Monoisotopic Mass: 403.87174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 43.37
• LogP: 5.36850

Additional information on (2,4-dibromophenyl) 4-methylbenzenesulfonate

Recent Advances in the Study of (2,4-Dibromophenyl) 4-Methylbenzenesulfonate (CAS: 6286-84-6) in Chemical Biology and Pharmaceutical Research

In recent years, (2,4-dibromophenyl) 4-methylbenzenesulfonate (CAS: 6286-84-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features and reactivity, has been explored for its potential applications in drug discovery, medicinal chemistry, and material science. The presence of bromine atoms and the sulfonate ester group in its molecular structure makes it a versatile intermediate for various synthetic transformations and a candidate for biological activity studies.

Recent studies have focused on the synthesis and characterization of (2,4-dibromophenyl) 4-methylbenzenesulfonate, aiming to optimize its production and explore its reactivity under different conditions. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm its purity and structural integrity. Additionally, computational chemistry approaches, such as density functional theory (DFT) calculations, have been utilized to predict its electronic properties and potential interactions with biological targets.

One of the key findings from recent research is the compound's potential as a building block for the development of novel bioactive molecules. Its ability to undergo selective functionalization at the bromine sites has been leveraged to create derivatives with enhanced pharmacological properties. For instance, derivatives of (2,4-dibromophenyl) 4-methylbenzenesulfonate have shown promising activity in preliminary screenings against cancer cell lines and microbial pathogens, suggesting its utility in anticancer and antimicrobial drug development.

Another area of interest is the compound's role in material science, where its sulfonate ester group has been exploited to design functional materials with specific properties. Recent reports highlight its use in the synthesis of polymers and coatings with improved thermal stability and chemical resistance. These applications underscore the compound's versatility beyond traditional pharmaceutical uses.

Despite these advancements, challenges remain in fully understanding the mechanistic pathways and safety profiles of (2,4-dibromophenyl) 4-methylbenzenesulfonate and its derivatives. Ongoing research aims to address these gaps through detailed toxicological studies and in vivo evaluations. Furthermore, efforts are being made to scale up its synthesis using green chemistry principles to ensure sustainability and cost-effectiveness.

In conclusion, (2,4-dibromophenyl) 4-methylbenzenesulfonate (CAS: 6286-84-6) represents a promising compound with diverse applications in chemical biology and pharmaceutical research. Continued exploration of its properties and derivatives is expected to yield valuable insights and innovations in drug discovery and material science. Future studies should focus on elucidating its biological mechanisms and expanding its utility in industrial applications.